Cas no 58828-53-8 (Benzene,1-bromo-2,3,4,5,6-pentakis(bromomethyl)-)

• Product Name: Benzene,1-bromo-2,3,4,5,6-pentakis(bromomethyl)-
• CAS No: 58828-53-8
• MF: C₁₁H₁₀Br₆
• MW: 621.621098995209
• CID: 371630
• PubChem ID: 100860
• Update Time: 2025-04-19

Benzene,1-bromo-2,3,4,5,6-pentakis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2,3,4,5,6-pentakis(bromomethyl)-
• 1-bromo-2,3,4,5,6-pentakis(bromomethyl)benzene
• bromopentakis(bromomethyl)benzene
• EINECS 261-465-5
• NS00034024
• 58828-53-8
• DTXSID40207556
• Benzene, 1-bromo-2,3,4,5,6-pentakis(bromomethyl)-
• HP87YJ8FE3

• Inchi： 1S/C11H10Br6/c12-1-6-7(2-13)9(4-15)11(17)10(5-16)8(6)3-14/h1-5H2
• InChI Key： FJBNKINHDKQRFO-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=C(CBr)C(CBr)=C(CBr)C=1CBr

Computed Properties

• Exact Mass: 615.5881
• Monoisotopic Mass: 615.588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.456
• Boiling Point: 508.9°Cat760mmHg
• Flash Point: 251.6°C
• Refractive Index: 1.694
• PSA: 0